Cas no 1408246-78-5 (Cephaeline Hydrobromide)

• Product Name: Cephaeline Hydrobromide
• CAS No: 1408246-78-5
• MF: C₂₈H₃₉BrN₂O₄
• MW: 547.524267435074
• CID: 4557203
• Update Time: 2024-03-01

Cephaeline Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Cephaeline Hydrobromide

• Inchi： 1S/C28H38N2O4.BrH/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23;/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3;1H/t17-,20-,23+,24-;/m0./s1
• InChI Key： IMINJYRRSNHIAA-QJAXAJGISA-N
• SMILES： Br.O(C)C1C(=CC2CCN3C[C@H](CC)[C@@H](C[C@@H]4C5C=C(C(=CC=5CCN4)O)OC)C[C@H]3C=2C=1)OC

Computed Properties

• Exact Mass: 546.209
• Monoisotopic Mass: 546.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• Molecular Weight: 547.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids